Cas no 1078708-79-8 (2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole)
2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole
- 1H-Benzimidazole, 2-(4-chlorophenyl)-5,6-dimethyl-
-
- Inchi: 1S/C15H13ClN2/c1-9-7-13-14(8-10(9)2)18-15(17-13)11-3-5-12(16)6-4-11/h3-8H,1-2H3,(H,17,18)
- InChI Key: WBYQQGQWCDDUNS-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(Cl)C=C2)NC2=CC(C)=C(C)C=C2N=1
2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM485327-1g |
2-(4-Chlorophenyl)-5,6-dimethyl-1H-benzo[d]imidazole |
1078708-79-8 | 97% | 1g |
$396 | 2023-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD606185-1g |
2-(4-Chlorophenyl)-5,6-dimethyl-1H-benzo[d]imidazole |
1078708-79-8 | 97% | 1g |
¥2744.0 | 2023-03-01 | |
| Ambeed | A778945-1g |
2-(4-Chlorophenyl)-5,6-dimethyl-1H-benzo[d]imidazole |
1078708-79-8 | 97% | 1g |
$400.0 | 2024-04-26 |
2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole
Research Brief on 2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole (CAS: 1078708-79-8) in Chemical Biology and Pharmaceutical Applications
The compound 2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole (CAS: 1078708-79-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies highlight the role of 2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole as a key intermediate in the synthesis of novel heterocyclic compounds with potential anticancer and antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing inhibitors targeting specific kinases involved in cancer cell proliferation. The compound's benzimidazole core, coupled with the chloro-phenyl substitution, appears to enhance binding affinity to target proteins while maintaining favorable pharmacokinetic properties.
In pharmacological evaluations, researchers have observed that derivatives of 2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole exhibit promising activity against various cancer cell lines, particularly in breast and lung cancer models. Mechanistic studies suggest that these compounds induce apoptosis through the mitochondrial pathway while showing minimal cytotoxicity to normal cells at therapeutic concentrations. The compound's structural features, including the chloro group at the para position and dimethyl substitution on the benzimidazole ring, contribute to its selective bioactivity.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole with improved yield and purity. A 2024 patent application describes a novel catalytic system that reduces reaction time from 24 hours to under 6 hours while achieving >95% purity. This development is particularly significant for scaling up production for preclinical studies.
The compound's potential extends beyond oncology, with emerging research exploring its applications in infectious diseases. Preliminary data indicate that certain derivatives show potent activity against drug-resistant bacterial strains, possibly through inhibition of DNA gyrase. However, further structure-activity relationship studies are needed to optimize this antibacterial potential while minimizing off-target effects.
In conclusion, 2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole represents a versatile chemical scaffold with multiple therapeutic applications. Current research efforts are focused on elucidating its precise mechanisms of action, improving synthetic methodologies, and developing more potent derivatives. The compound's unique structural features and promising biological activities position it as an important focus area for future drug discovery programs in oncology and infectious diseases.
1078708-79-8 (2-(4-Chloro-phenyl)-5,6-dimethyl-1H-benzoimidazole) Related Products
- 824394-51-6(1H-Benzimidazole, 5-chloro-2-[2-(1H-imidazol-2-yl)phenyl]-)
- 90300-25-7(1H-Benzimidazole, 5-chloro-6-methyl-2-phenyl-)
- 22868-35-5(1H-Benzimidazole,2-(3-chlorophenyl)-)
- 824394-93-6(1H-Benzimidazole, 5-chloro-2-[2-(1H-imidazol-2-yl)phenyl]-6-methyl-)
- 90300-22-4(1H-Benzimidazole, 5,6-dichloro-2-phenyl-)
- 14225-77-5(1H-Benzimidazole,2-(2-chlorophenyl)-5,6-dimethyl-)
- 1019-85-8(2-(4-Chlorophenyl)-1H-benzodimidazole)
- 14225-76-4(1H-Benzimidazole,2-(2-chlorophenyl)-6-methyl-)
- 75007-94-2(3H-Imidazo[4,5-c]pyridine,2-(4-chlorophenyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)